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DS-3078a
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Description
DS-3078a is an orally bioavailable inhibitor of raptor-mTOR protein complex (TORC1) and rictor-mTOR protein complex (TORC2) with potential antineoplastic activity. TORC1/2 inhibitor this compound binds to and inhibits both TORC1 and TORC2 , which may result in tumor cell apoptosis and a decrease in tumor cell proliferation. TORC1 and 2 are upregulated in some tumors and play an important role in the PI3K/Akt/mTOR signaling pathway, which is frequently dysregulated in human cancers. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus).
Scientific Research Applications
mTORC1/2 Inhibition and Antitumor Potency
DS-3078a is a potent, selective small molecule inhibitor of the mammalian target of rapamycin (mTOR), displaying antitumor potency against various cancer cell lines both in vitro and in vivo. It has shown to be highly cytostatic with strong cell growth inhibiting activity, exhibiting GI50s lower than 500 nM against over 200 cell lines. This compound also demonstrated significant tumor growth inhibition in several xenograft models, suggesting its potential as a unique and effective cancer therapeutic agent (Wakita, Kiga, & Togashi, 2013).
Properties
Molecular Formula |
C21H21F3O4 |
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Appearance |
Solid powder |
Synonyms |
DS3078a; DS 3078a; DS-3078a; NONE |
Origin of Product |
United States |
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